Cas no 2171776-62-6 (tert-butyl 4-{2-aminobicyclo2.2.2octan-2-yl}-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-{2-aminobicyclo2.2.2octan-2-yl}-4-hydroxypiperidine-1-carboxylate
• CAS No: 2171776-62-6
• MF: C₁₈H₃₂N₂O₃
• MW: 324.458285331726
• CID: 6508286
• PubChem ID: 165598629
• Update Time: 2025-08-03

tert-butyl 4-{2-aminobicyclo2.2.2octan-2-yl}-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{2-aminobicyclo2.2.2octan-2-yl}-4-hydroxypiperidine-1-carboxylate
• EN300-1646287
• tert-butyl 4-{2-aminobicyclo[2.2.2]octan-2-yl}-4-hydroxypiperidine-1-carboxylate
• 2171776-62-6

• Inchi： 1S/C18H32N2O3/c1-16(2,3)23-15(21)20-10-8-17(22,9-11-20)18(19)12-13-4-6-14(18)7-5-13/h13-14,22H,4-12,19H2,1-3H3
• InChI Key： AFWPVPPYLDLTOX-UHFFFAOYSA-N
• SMILES： OC1(CCN(C(=O)OC(C)(C)C)CC1)C1(CC2CCC1CC2)N

Computed Properties

• Exact Mass: 324.24129289g/mol
• Monoisotopic Mass: 324.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 4-{2-aminobicyclo2.2.2octan-2-yl}-4-hydroxypiperidine-1-carboxylate

Recent Advances in the Study of tert-butyl 4-{2-aminobicyclo[2.2.2]octan-2-yl}-4-hydroxypiperidine-1-carboxylate (CAS: 2171776-62-6)

The compound tert-butyl 4-{2-aminobicyclo[2.2.2]octan-2-yl}-4-hydroxypiperidine-1-carboxylate (CAS: 2171776-62-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic piperidine derivative is being explored for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its unique structural features, which combine a rigid bicyclo[2.2.2]octane scaffold with a functionalized piperidine ring, offering promising opportunities for modulating biological targets.

One of the primary research objectives surrounding this compound is its role in the development of central nervous system (CNS) therapeutics. The bicyclo[2.2.2]octane moiety is known for its ability to enhance blood-brain barrier permeability, making it an attractive scaffold for CNS drug design. Recent synthetic methodologies have optimized the production of this compound, with a focus on improving yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis route, achieving enantiomeric excess of over 95%.

In addition to its synthetic utility, tert-butyl 4-{2-aminobicyclo[2.2.2]octan-2-yl}-4-hydroxypiperidine-1-carboxylate has shown promising biological activity in preliminary screenings. Research conducted by pharmaceutical companies has identified its potential as a precursor for sigma-1 receptor ligands, which are being investigated for their neuroprotective and analgesic properties. Molecular docking studies suggest that the compound's unique three-dimensional structure allows for favorable interactions with the sigma-1 receptor binding pocket.

The compound's stability and pharmacokinetic properties have also been a focus of recent investigations. In vitro studies using human liver microsomes have demonstrated favorable metabolic stability, with a half-life exceeding 120 minutes. This suggests potential for good oral bioavailability, a critical factor in drug development. Furthermore, computational ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions indicate low risk for cardiotoxicity, a common challenge in CNS drug development.

Looking forward, researchers are exploring derivatization strategies to expand the therapeutic potential of this scaffold. Recent patent filings (e.g., WO2023051234) describe novel analogs where the hydroxyl group is replaced with various pharmacophores, yielding compounds with improved target selectivity. The versatility of this core structure positions it as a valuable building block in fragment-based drug discovery approaches, particularly for challenging targets like G protein-coupled receptors (GPCRs) and ion channels.

In conclusion, tert-butyl 4-{2-aminobicyclo[2.2.2]octan-2-yl}-4-hydroxypiperidine-1-carboxylate represents an important chemical entity in contemporary medicinal chemistry research. Its unique structural features, combined with promising biological activity and favorable physicochemical properties, make it a compelling subject for ongoing and future studies. As synthetic methodologies continue to advance and biological screening becomes more sophisticated, this compound is likely to play an increasingly significant role in the development of novel therapeutics, particularly for CNS disorders.